Fatty acids, C18-unsatd., dimers, polymers with bisphenol A, epichlorohydrin and 1,1-methylenebis4-i
Overview
Description
Fatty acids, C18-unsaturated, dimers, polymers with bisphenol A, epichlorohydrin, and 1,1-methylenebis4-i is a complex polymeric compound. It is synthesized through the polymerization of C18-unsaturated fatty acids, bisphenol A, epichlorohydrin, and 1,1-methylenebis4-i. This compound is known for its unique properties, including high chemical resistance, flexibility, and durability, making it suitable for various industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of this polymer typically involves the polymerization of C18-unsaturated fatty acids with bisphenol A and epichlorohydrin. The reaction is catalyzed by specific catalysts under controlled temperature and pressure conditions to achieve the desired polymer properties . The process involves the following steps:
Polymerization: The C18-unsaturated fatty acids undergo polymerization with bisphenol A and epichlorohydrin in the presence of a catalyst.
Reaction Conditions: The reaction is carried out at elevated temperatures and pressures to ensure complete polymerization and achieve the desired molecular weight and properties.
Industrial Production Methods
In industrial settings, the production of this polymer involves large-scale polymerization reactors where the reactants are mixed and polymerized under controlled conditions. The process is optimized to ensure high yield and consistent product quality .
Chemical Reactions Analysis
Types of Reactions
This polymer undergoes various chemical reactions, including:
Oxidation: The polymer can undergo oxidation reactions, leading to the formation of oxidized products.
Reduction: Reduction reactions can modify the polymer’s properties by reducing specific functional groups.
Substitution: Substitution reactions can introduce new functional groups into the polymer, altering its properties.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions include oxidized, reduced, and substituted derivatives of the original polymer. These derivatives can have different physical and chemical properties, making them suitable for various applications .
Scientific Research Applications
This polymer has a wide range of scientific research applications, including:
Chemistry: Used as a precursor for synthesizing other complex polymers and materials.
Biology: Employed in the development of biocompatible materials for medical applications.
Medicine: Utilized in drug delivery systems and medical devices due to its biocompatibility and stability.
Industry: Applied in the production of adhesives, coatings, and sealants due to its chemical resistance and durability
Mechanism of Action
The mechanism by which this polymer exerts its effects involves its interaction with various molecular targets and pathways. The polymer’s unique structure allows it to form stable interactions with other molecules, enhancing its performance in various applications. The specific molecular targets and pathways depend on the application and the environment in which the polymer is used .
Comparison with Similar Compounds
Similar Compounds
- Diglycidyl ethers of bisphenol A resins
- C18-unsaturated fatty acids/bisphenol A/epichlorohydrin
- Bisphenol A, epichlorohydrin, dimer fatty acids polymer
- Oxirane, (chloromethyl)-, polymer with fatty acids and 4,4’- (1-methylethylidene)bis (phenol)
Uniqueness
This polymer is unique due to its combination of C18-unsaturated fatty acids, bisphenol A, epichlorohydrin, and 1,1-methylenebis4-i, which imparts it with exceptional chemical resistance, flexibility, and durability. These properties make it suitable for a wide range of applications, distinguishing it from other similar compounds .
Properties
CAS No. |
119796-38-2 |
|---|---|
Molecular Formula |
C9H9N3O2S |
Molecular Weight |
0 |
Origin of Product |
United States |
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